3-[(4-fluorophenyl)methoxy]thiophene-2-carboxylic Acid

• IUPAC Name: 3-[(4-fluorophenyl)methoxy]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H9FO3S/c13-9-3-1-8(2-4-9)7-16-10-5-6-17-11(10)12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key: QTTBIVYSANTOKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(SC=C2)C(=O)O)F
• Molecular Formula: C12H9FO3S
• DSSTOX Substance ID: DTXSID30377595
• Molecular Weight: 252.26 g/mol
• CAS RN: 303147-78-6

Description

3-[(4-fluorophenyl)methoxy]thiophene-2-carboxylic Acid is an organic compound with the CAS Number: 303147-78-6. It has a molecular weight of 252.27. The IUPAC name for this compound is 3-[(4-fluorobenzyl)oxy]-2-thiophenecarboxylic acid. It is a solid substance with a melting point of 118 - 120 degrees Celsius.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H9FO3S/c13-9-3-1-8(2-4-9)7-16-10-5-6-17-11(10)12(14)15/h1-6H,7H2,(H,14,15). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

As mentioned earlier, this compound is a solid substance with a melting point of 118 - 120 degrees Celsius. It has a molecular weight of 252.27.

Scientific Research Applications

Below is a synthesis of information derived from research on related chemical compounds and functionalities that may provide insight into the types of applications and research areas relevant to the compound of interest:

Chemical Synthesis and Derivatives

Chemical synthesis research often focuses on developing efficient, scalable, and safer methods for producing compounds with specific functional groups. For example, studies on the synthesis of fluorinated biphenyl derivatives highlight the challenges and innovations in synthesizing compounds for industrial and pharmaceutical use, addressing issues like the high cost and safety concerns associated with certain reagents (Qiu et al., 2009).

Biological Activity

Research into the bioactive properties of carboxylic acids and their derivatives, including studies on cinnamic acid and its derivatives, reveals a range of potential therapeutic applications. These include antioxidant, antimicrobial, and anticancer activities, suggesting that structural modifications can significantly impact bioactivity and therapeutic potential (De et al., 2011).

Environmental and Industrial Applications

Studies on the environmental behavior and industrial applications of carboxylic acids, such as research into the degradation of polyfluoroalkyl chemicals, highlight the environmental fate and potential uses of these compounds beyond pharmaceuticals. This includes their role in bioremediation and as intermediates in the synthesis of environmentally friendly materials (Liu & Avendaño, 2013).

Novel Applications and Bioisosteres

The exploration of bioisosteres, such as studies on novel carboxylic acid bioisosteres, provides insight into how replacing the carboxylic acid group in drug molecules can improve pharmacological profiles, overcome metabolic stability issues, or enhance membrane permeability. This area of research demonstrates the ongoing innovation in drug design and the potential for novel therapeutic agents (Horgan & O’ Sullivan, 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.